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Compound of Interest |

Compound Name: (E)-Cyanine 3.5 chloride
Cat. No.: B8004334
Get Quote

For Researchers, Scientists, and Drug Development Professionals

(E)-Cyanine 3.5 chloride, a reactive red fluorescent dye, is a valuable tool for labeling amino
groups in peptides, proteins, and oligonucleotides. Its bright fluorescence and spectral
properties make it suitable for a range of applications in fluorescence microscopy. This
document provides detailed recommendations for selecting optimal filter sets for imaging (E)-
Cyanine 3.5 chloride and protocols for its use.

Spectral Properties of (E)-Cyanine 3.5 Chloride

Understanding the excitation and emission spectra of a fluorophore is critical for selecting the
appropriate filter set to maximize signal detection and minimize background noise. (E)-Cyanine
3.5 chloride exhibits a nominal excitation maximum around 581-591 nm and an emission
maximum in the range of 596-612 nm. However, these values can vary slightly depending on
the local environment of the dye, such as the solvent or its conjugation to a biomolecule.

Recommended Filter Sets for (E)-Cyanine 3.5
Chloride Imaging
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Several commercially available filter sets are well-suited for imaging (E)-Cyanine 3.5 and other
spectrally similar fluorophores like Alexa Fluor 568. The choice of filter set will depend on the
specific microscope setup, the presence of other fluorophores in the sample (for multiplexing),
and the desired balance between signal brightness and spectral separation.

Below is a summary of recommended filter sets from various manufacturers. These sets
typically consist of an excitation filter, a dichroic beamsplitter, and an emission filter.
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Manufactur
er

Filter Set
Name/Mode
|

Excitation
Filter (nm)

Dichroic

Beamsplitte

r (nm)

Emission
Filter (nm)

Key
Features

Chroma

Technology

49031

ET569/25x

Not specified

Not specified

Narrow-band
filter set ideal
for
multiplexing
where
spectral
separation is
critical.[1][2]

Semrock
(IDEX Health

& Science)

Cy3.5-A-
Basic-000

Not specified

Not specified

Not specified

Hard-coated
filter set
offering high
brightness
and contrast.
Also suitable
for
mStrawberry
fluorescent
protein.[3][4]

Omega

Optical

XF41

560DF40

590DRLP

610ALP

Longpass
emission filter
set for Cy3.5,
providing
brighter
emission but
potentially
lower signal-
to-noise
compared to
bandpass

equivalents.

[5]
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Edmund
Optics

Cy3
Fluorescence
Filter Set

513 - 556

562 (cut-on)

570 - 613

Designed for
the Cy3
spectrum,
which has
significant
overlap with
Cy3.5.[6]

Iridian
Spectral

Technologies

Cy3 Filter Set  531-40 EX

562 DM

593-40 EM

Optimized for
Cy3 and
suitable for
other dyes in
the same
spectral
range.[7][8]

Experimental Protocols

Protocol 1: General Labeling of Proteins with (E)-
Cyanine 3.5 Chloride (NHS Ester)

This protocol provides a general guideline for conjugating (E)-Cyanine 3.5 chloride N-

hydroxysuccinimide (NHS) ester to proteins. The NHS ester reacts with primary amines on the

protein to form a stable amide bond.

Materials:

¢ (E)-Cyanine 3.5 chloride, NHS ester

o Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

e Reaction buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5

e Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

¢ Purification column (e.qg., Sephadex G-25)

e PBS (pH 7.2-7.4) for purification
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Procedure:

e Protein Preparation:

o Ensure the protein concentration is at least 2 mg/mL for optimal labeling.

o The protein solution must be free of primary amines (e.g., Tris or glycine) and ammonium
ions. If necessary, dialyze the protein against PBS.

o Adjust the pH of the protein solution to 8.5 + 0.5 using the reaction buffer.

Dye Preparation:

o Dissolve the (E)-Cyanine 3.5 chloride NHS ester in a small volume of anhydrous DMF or
DMSO to create a stock solution (e.g., 10 mM).

Conjugation Reaction:

o Slowly add the desired molar excess of the dye stock solution to the protein solution while
gently vortexing. A 10-fold molar excess of dye to protein is a common starting point.

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification:

o Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column (e.g., Sephadex G-25) equilibrated with PBS (pH 7.2-7.4).

o Collect the fractions containing the brightly colored, labeled protein.

Storage:

o Store the purified conjugate at 4°C for short-term use or at -20°C for long-term storage.

Protocol 2: Staining Cells with (E)-Cyanine 3.5 Chloride-
Labeled Probes
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This protocol outlines a general procedure for fluorescently staining cells with a probe (e.g., an
antibody or oligonucleotide) that has been previously conjugated with (E)-Cyanine 3.5
chloride.

Materials:

Cells cultured on coverslips or in a microplate

¢ (E)-Cyanine 3.5 chloride-labeled probe (e.g., antibody, oligonucleotide)
o Phosphate-buffered saline (PBS)

 Fixation buffer (e.g., 4% paraformaldehyde in PBS)

o Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS), if required for intracellular targets
e Blocking buffer (e.g., 1% BSA in PBS)

e Mounting medium with an antifade reagent

Procedure:

e Cell Preparation:

o Wash the cultured cells twice with PBS.

o Fix the cells with fixation buffer for 10-15 minutes at room temperature.
o Wash the cells three times with PBS.

o If targeting an intracellular molecule, permeabilize the cells with permeabilization buffer for
5-10 minutes at room temperature.

o Wash the cells three times with PBS.

o Block non-specific binding by incubating the cells in blocking buffer for 30-60 minutes at
room temperature.

e Staining:
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o Dilute the (E)-Cyanine 3.5 chloride-labeled probe to the desired concentration in blocking
buffer.

o Incubate the cells with the diluted probe for 1-2 hours at room temperature or overnight at
4°C, protected from light.

o Wash the cells three times with PBS to remove unbound probe.
e Mounting and Imaging:

o Mount the coverslips onto microscope slides using a mounting medium containing an

antifade reagent.

o Image the stained cells using a fluorescence microscope equipped with a suitable filter set
for (E)-Cyanine 3.5 chloride.

Visualizations
Filter Set Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate filter set for
(E)-Cyanine 3.5 chloride imaging.
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Start: Need to image
(E)-Cyanine 3.5 chloride

'

Identify Spectral Properties:
Ex_max ~581-591 nm
Em_max ~596-612 nm

Multiplexing Experiment?

Single Fluorophore Imaging Multiple Fluorophore Imaging

Select Standard or Longpass Select Narrow-band
Filter Set Filter Set

(e.g., Omega XF41) (e.g., Chroma 49031)

Check Microscope Compatibility
(Cube size, etc.)

Yes No

Compatible Not Compatible

Acquire Image Select Alternative Filter Set

Click to download full resolution via product page

Workflow for selecting a Cy3.5 filter set.
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General Protein Labeling Workflow

The diagram below outlines the key steps involved in labeling a protein with an (E)-Cyanine
3.5 chloride NHS ester.

Start: Protein Labeling

1. Prepare Protein
(Amine-free buffer, pH 8.3-8.5)

2. Prepare Dye Stock Solution
((E)-Cy3.5 NHS ester in DMSO/DMF)

3. Conjugation Reaction
(Mix protein and dye, incubate)

4. Purification
(Size-exclusion chromatography)

5. Characterization (Optional)
(Spectroscopy)

6. Storage
(4°C or -20°C)

End: Labeled Protein

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b8004334/docs?utm_src=pdf-body#application-notes-and-protocols-for-e-cyanine-3-5-chloride-imaging
https://www.benchchem.com/product/b8004334/docs?utm_src=pdf-body#application-notes-and-protocols-for-e-cyanine-3-5-chloride-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8004334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Protein labeling with Cy3.5 NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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